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Compound of Interest

Compound Name: D-Threo-sphingosine

Cat. No.: B5113300 Get Quote

Application Notes and Protocols for D-Threo-
sphingosine Powder
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

D-Threo-sphingosine powder in a laboratory setting. The information is intended to ensure the

integrity of the compound and the safety of laboratory personnel.

Product Information and Storage Conditions
D-Threo-sphingosine is a bioactive sphingolipid, an isomer of sphingosine that plays a role in

various cellular processes. It is supplied as a crystalline solid and requires specific storage

conditions to maintain its stability and activity.

Table 1: Storage and Stability of D-Threo-sphingosine Powder
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Parameter Recommendation Source(s)

Storage Temperature -20°C [1][2][3]

Stability ≥ 4 years at -20°C [1][2][3]

Formulation Crystalline solid [3][4]

Shipping

Typically shipped on wet ice or

at room temperature for short

durations.

[4]

Safety Precautions and Handling
D-Threo-sphingosine should be handled with care, following standard laboratory safety

procedures. It is considered a hazardous material until further information is available.

Table 2: Safety and Handling Recommendations
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Precaution Guideline Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection (safety goggles).

[5]

Inhalation

Avoid breathing dust. Use in a

well-ventilated area. If dust is

generated, respiratory

protection may be required.

[5]

Skin and Eye Contact

Avoid contact with skin and

eyes. In case of contact, rinse

immediately with plenty of

water.

[1][5]

Ingestion Do not ingest. [1]

General Hygiene

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

thoroughly after handling.

[1]

Solubility
Proper solubilization of D-Threo-sphingosine is crucial for its use in experimental settings. It is

sparingly soluble in aqueous solutions and requires organic solvents for initial dissolution.

Table 3: Solubility of Sphingosine Derivatives
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Solvent Solubility Source(s)

Ethanol
0.25 mg/mL (for L-threo-

Sphingosine)
[4]

Dimethylformamide (DMF) 20 mg/mL (for Sphingosine-d7) [6]

Dimethyl sulfoxide (DMSO) 2 mg/mL (for Sphingosine-d7) [6]

Chloroform:Methanol:DMSO

(warm)

Up to 5 mg/mL (for C6 D-threo

Ceramide)
[1]

Chloroform:Methanol (2:1, v/v)

Recommended for dissolving

sphingolipids. Water can be

added up to 10% of the solvent

volume to aid solubility.

[7]

Note: Solubility may vary slightly for D-Threo-sphingosine. It is recommended to test solubility

in small quantities.

Experimental Protocols
Protocol for Preparation of D-Threo-sphingosine Stock
Solution
This protocol describes the preparation of a stock solution of D-Threo-sphingosine for use in

cell culture experiments.

Materials:

D-Threo-sphingosine powder

Anhydrous ethanol or DMSO

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.caymanchem.com/product/10010541/l-threo-sphingosine-d18-1
https://www.caymanchem.com/product/22786/sphingosine-d7-d18-1
https://www.caymanchem.com/product/22786/sphingosine-d7-d18-1
https://cdn.caymanchem.com/cdn/insert/24389.pdf
https://www.caymanchem.com/news/sphingolipid-advice
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5113300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Aseptically weigh the desired amount of D-Threo-sphingosine powder in a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous ethanol or DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the tube until the powder is completely dissolved. Gentle warming (up to 37°C) may

aid dissolution.

Sterile-filter the stock solution using a 0.22 µm syringe filter if necessary, especially for cell

culture applications.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C.

Experimental Workflow: Investigating the Effect of D-
Threo-sphingosine on Protein Kinase C (PKC) Activity
D-Threo-sphingosine and its analogs are known inhibitors of Protein Kinase C (PKC).[4][8]

This workflow outlines the key steps to assess this inhibitory effect.
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Workflow for PKC Inhibition Assay
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Caption: A generalized workflow for assessing the inhibitory effect of D-Threo-sphingosine on

Protein Kinase C (PKC) activity.

Signaling Pathways
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Ceramide Metabolism and the Salvage Pathway
D-Threo-sphingosine is an integral part of sphingolipid metabolism. It can be acylated to form

D-Threo-ceramide, a key signaling molecule involved in processes like apoptosis.[9][10][11]

The salvage pathway allows for the recycling of sphingosine back into ceramide.

Ceramide Metabolism: The Salvage Pathway
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Caption: The salvage pathway of ceramide metabolism, highlighting the conversion of complex

sphingolipids to sphingosine and its subsequent re-acylation to form ceramide.

Workflow for Preparing D-Threo-sphingosine for Cell-
Based Assays
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This diagram illustrates the logical steps for preparing D-Threo-sphingosine for introduction

into a cell culture system.

Preparation of D-Threo-sphingosine for Cell-Based Assays
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Caption: A stepwise workflow for the preparation of D-Threo-sphingosine solutions for use in

cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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